2-Amino-3-(4-cyano-3-fluorophenyl)propanoic acid;hydrochloride
Description
2-Amino-3-(4-cyano-3-fluorophenyl)propanoic acid hydrochloride, also known as CPPene, is a potent and selective inhibitor of the transcription factor NF-κB. This compound has shown promising results in various scientific research applications, including cancer therapy, inflammation, and autoimmune diseases.
Scientific Research Applications
Synthesis of 2-Amino-3-Cyano-4H-Chromenes
This compound can be used in the synthesis of 2-amino-3-cyano-4H-chromenes . This process involves a multicomponent tandem oxidation process starting from alcohols under solvent-free conditions . The catalyst used in this process can be recovered easily by the aid of an external magnetic field and reused in five successive runs with insignificant decreasing activity .
Anticancer Research
The compound has shown potential in anticancer research . Some derivatives of the compound were found to be more active than cisplatin and topotecan in SK-LU-1 cells, and more active than cisplatin in PC-3 cells .
Antifungal Research
The compound has also shown potential in antifungal research . Some derivatives of the compound showed better binding energy than fluconazole at the active site of CYP51 . Their MIC 50 was found to be less than or equal to that of fluconazole .
Nitrogen Deletion in Organic Molecules
The compound can be used in the “skeletal editing” of organic molecules by nitrogen atom deletion . This method was developed by Prof. Levin and co-workers from the University of Chicago .
Synthesis of 2-Amino-3-Cyano-4H-Pyran Derivatives
The compound can be used in the synthesis of 2-amino-3-cyano-4H-pyran derivatives . This process can be conducted successfully under catalyst-free condition employing water as reaction medium and ethanol as co-solvent .
Pharmaceutical Research
The compound has potential applications in pharmaceutical research . Molecular docking studies have been reported for the interaction of the compound with topoisomerase IB and the active site of CYP51 of Candida spp .
properties
IUPAC Name |
2-amino-3-(4-cyano-3-fluorophenyl)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2O2.ClH/c11-8-3-6(1-2-7(8)5-12)4-9(13)10(14)15;/h1-3,9H,4,13H2,(H,14,15);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDVRTPZGUGDTBR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC(C(=O)O)N)F)C#N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClFN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-(4-cyano-3-fluorophenyl)propanoic acid;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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